N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide

• IUPAC Name: N-(2-bromo-4-fluorophenyl)-1-methylindazole-3-carboxamide
• InChI: InChI=1S/C15H11BrFN3O/c1-20-13-5-3-2-4-10(13)14(19-20)15(21)18-12-7-6-9(17)8-11(12)16/h2-8H,1H3,(H,18,21)
• InChI Key: DPKMRBRJMRXFDH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=N1)C(=O)NC3=C(C=C(C=C3)F)Br
• Molecular Formula: C15H11BrFN3O
• Molecular Weight: 348.17 g/mol

Description

N-(2-bromo-4-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide, often referred to as BFMI, is a small molecule that is commonly used in scientific research. This compound is a member of the indazole class of compounds and has a wide range of applications in the laboratory. In

Mechanism of Action

BFMI acts as a competitive inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, BFMI increases the levels of acetylcholine in the body, which can have a variety of effects on the body.
Biochemical and Physiological Effects
BFMI has been shown to have a variety of biochemical and physiological effects. In animal studies, BFMI has been shown to increase the levels of acetylcholine in the brain, resulting in improved memory and learning. Additionally, BFMI has been shown to reduce the levels of the stress hormone cortisol, as well as to reduce inflammation.

Advantages and Limitations for Lab Experiments

BFMI has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. Additionally, it is non-toxic and has a low molecular weight, making it suitable for use in a wide range of applications. However, BFMI has a few limitations. It is not very soluble in water, and it is not very stable at higher temperatures.

Future Directions

There are a number of potential future directions for BFMI research. One potential direction is to explore the effects of BFMI on other neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. Additionally, BFMI could be used to study the effects of compounds on the immune system, as well as to study the effects of compounds on cancer cell proliferation and apoptosis. Furthermore, BFMI could be used to study the effects of compounds on the cardiovascular system, as well as to study the effects of compounds on inflammation. Finally, BFMI could be used to study the effects of compounds on the endocrine system, as well as to study the effects of compounds on the development of new drugs.

Synthesis Methods

BFMI can be synthesized from commercially available starting materials, such as 4-bromo-N-(2-fluorophenyl)-1-methyl-1H-indazole-3-carboxamide and sodium bromide. The reaction is conducted in anhydrous dimethyl sulfoxide (DMSO) at room temperature. The reaction is typically complete within 1-2 hours and yields a product with a purity of greater than 95%.

Scientific Research Applications

BFMI has been used in a wide range of scientific research applications, including the study of protein-protein interactions, enzyme inhibition, and cell signaling pathways. It has also been used to study the effects of compounds on cancer cell proliferation and apoptosis. Additionally, BFMI has been used to study the effects of compounds on the immune system, as well as to study the effects of compounds on neurological disorders.